Cas no 723302-27-0 (Myrocin A)

Myrocin A structure
Myrocin A structure
Product name:Myrocin A
CAS No:723302-27-0
MF:C20H22O6
MW:358.385086536407
CID:6709699
PubChem ID:11394232

Myrocin A Chemical and Physical Properties

Names and Identifiers

    • CHEMBL516554
    • Q27136693
    • NCGC00380725-01
    • AKOS040734461
    • (1R,2R,5S,11R,14R)-5-ethenyl-2,9-dihydroxy-5,11-dimethyl-3,8-dioxotetracyclo[8.5.0.01,14.02,7]pentadeca-6,9-diene-11-carboxylic acid
    • 723302-27-0
    • myrocin A
    • NCGC00380725-01_C20H22O6_Cyclopropa[d]phenanthrene-3-carboxylic acid, 7-ethenyl-1,2,3,5,7,8,9,9a,10,10a-decahydro-4,9a-dihydroxy-3,7-dimethyl-5,9-dioxo-, (3R,7S,9aR,9bR,10aR)-
    • CHEBI:68199
    • Myrocin A
    • Inchi: 1S/C20H22O6/c1-4-17(2)8-11-13(22)14(23)15-18(3,16(24)25)6-5-10-7-19(10,15)20(11,26)12(21)9-17/h4,8,10,23,26H,1,5-7,9H2,2-3H3,(H,24,25)
    • InChI Key: XKJPVKHJPNQLKG-UHFFFAOYSA-N
    • SMILES: CC1(C=C2C(C(=C3C(C(=O)O)(C)CCC4C3(C2(O)C(=O)C1)C4)O)=O)C=C

Computed Properties

  • Exact Mass: 358.14163842g/mol
  • Monoisotopic Mass: 358.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 866
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.982
  • Topological Polar Surface Area: 112Ų

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